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Compound of Interest

Compound Name: 1-Nitropropane

Cat. No.: B105015 Get Quote

Application Notes and Protocols for 1-
Nitropropane
For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Nitropropane (CH₃CH₂CH₂NO₂) is a colorless, oily liquid with a characteristic odor that finds

application as a solvent and a chemical intermediate in various industrial and research settings.

[1][2][3] Due to its flammable and toxic nature, strict adherence to safety protocols during its

handling and disposal is imperative to mitigate risks of exposure and environmental

contamination.[3][4][5] These application notes provide comprehensive guidelines for the safe

management of 1-Nitropropane in a laboratory environment.

Quantitative Data Summary
A clear understanding of the physicochemical properties and safety thresholds of 1-
Nitropropane is fundamental to its safe handling. The following tables summarize key

quantitative data.

Table 1: Physicochemical Properties of 1-Nitropropane
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Property Value Reference

Molecular Formula C₃H₇NO₂ [3][4]

Molecular Weight 89.09 g/mol [3]

Appearance Colorless liquid [4]

Odor Characteristic, mild, fruity [1]

Boiling Point 131-132 °C (268-270 °F) [3]

Melting Point -108 °C (-162 °F) [3]

Flash Point 34 °C (93 °F) (closed cup) [3]

Autoignition Temperature 420 °C (788 °F) [6]

Density 0.998 g/cm³ at 20°C [3]

Vapor Pressure 10 mmHg at 20°C [3]

Vapor Density 3.06 (Air = 1)

Solubility in Water 1.4 g/100 mL

Lower Explosive Limit (LEL) 2.2% [6][7]

Upper Explosive Limit (UEL) 11.0% [6]

Table 2: Occupational Exposure Limits and Toxicity
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Parameter Value Agency/Reference

TLV-TWA (ACGIH) 25 ppm (91 mg/m³)

OSHA PEL-TWA 25 ppm (90 mg/m³) [1][6]

NIOSH REL-TWA 25 ppm (90 mg/m³) [1][6]

IDLH 1000 ppm [6][7]

LD50 Oral (rat) 250 - 455 mg/kg [3][8][9]

LD50 Dermal (rabbit) >2000 mg/kg [9]

LC50 Inhalation (rat) 11.02 mg/L (1 h) [9]

Experimental Protocols
Protocol for Safe Handling and Storage of 1-
Nitropropane
Objective: To outline the necessary precautions and procedures for the safe handling and

storage of 1-Nitropropane to minimize exposure and prevent accidents.

Materials:

1-Nitropropane

Chemical safety goggles or face shield[4][6]

Chemical-resistant gloves (Butyl rubber, Polyvinyl Alcohol recommended)[1][4]

Flame-retardant lab coat[10]

Certified chemical fume hood

Explosion-proof electrical equipment[4]

Grounding straps for container transfer[6][7]

Sealable, properly labeled containers for storage
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Fire extinguisher (powder, AFFF, foam, carbon dioxide)[4]

Procedure:

Pre-Handling:

1. Ensure a certified chemical fume hood is operational.

2. Don appropriate Personal Protective Equipment (PPE): safety goggles, chemical-resistant

gloves, and a flame-retardant lab coat.[4][10]

3. Locate the nearest emergency shower, eyewash station, and fire extinguisher.

4. Eliminate all potential ignition sources from the work area, including open flames, sparks,

and hot surfaces.[4][7]

Handling:

1. Conduct all work involving 1-Nitropropane within a certified chemical fume hood.

2. Use explosion-proof electrical equipment for any operations requiring it.[4]

3. When transferring 1-Nitropropane, ground and bond containers to prevent static

discharge.[6][7]

4. Avoid inhalation of vapors and direct contact with skin and eyes.[3]

5. Keep containers tightly closed when not in use.[6]

Storage:

1. Store 1-Nitropropane in a cool, dry, well-ventilated, fireproof area.[4][11]

2. Separate from incompatible materials such as strong oxidants, strong bases, strong acids,

and amines.[4][6]

3. Ensure storage containers are properly labeled with the chemical name and associated

hazards.
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4. Store in a locked cabinet or area to restrict unauthorized access.[6]

Protocol for Small-Scale Spill (<100 mL) Cleanup of 1-
Nitropropane
Objective: To provide a safe and effective procedure for cleaning up small spills of 1-
Nitropropane.

Materials:

Appropriate PPE (as listed in Protocol 3.1)

Inert absorbent material (e.g., sand, vermiculite, dry earth)[1][4]

Non-sparking tools (e.g., plastic scoop)[1][7]

Sealable, labeled hazardous waste container[1]

Procedure:

Immediate Response:

1. Evacuate non-essential personnel from the immediate spill area.

2. If safe to do so, eliminate all ignition sources.[7]

3. Increase ventilation in the area, preferably by using the chemical fume hood.

Spill Containment and Cleanup:

1. Wearing appropriate PPE, contain the spill by surrounding it with an inert absorbent

material.

2. Carefully apply the absorbent material to the spill, working from the outside in.

3. Once the liquid is fully absorbed, use non-sparking tools to collect the contaminated

material.[1][7]
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4. Place the collected material into a sealable, properly labeled hazardous waste container.

[1]

Decontamination:

1. Wipe the spill area with a cloth dampened with a suitable solvent (e.g., isopropanol),

followed by soap and water.

2. Place all contaminated cleaning materials into the hazardous waste container.

3. Remove and decontaminate or dispose of PPE as hazardous waste.

4. Wash hands and any exposed skin thoroughly with soap and water.

Protocol for Disposal of 1-Nitropropane Waste
Objective: To outline the correct procedure for the disposal of 1-Nitropropane waste in

accordance with regulatory requirements.

Materials:

Sealable, labeled hazardous waste container[1]

Waste manifest forms (as required by your institution)

Procedure:

Waste Collection:

1. Collect all 1-Nitropropane waste, including unused product and contaminated materials,

in a designated hazardous waste container.[10]

2. The container must be compatible with 1-Nitropropane and have a secure, tight-fitting lid.

[10]

Waste Labeling:

1. Clearly label the waste container with "Hazardous Waste," the chemical name "1-
Nitropropane," and all associated hazard warnings (e.g., Flammable, Toxic).[10]
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Waste Storage:

1. Store the hazardous waste container in a designated satellite accumulation area.

2. This area should be away from general laboratory traffic and incompatible materials.

Disposal:

1. Arrange for the disposal of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office or a licensed chemical waste disposal contractor.

2. Complete all necessary waste manifest forms as required.

3. DO NOT dispose of 1-Nitropropane down the drain or in general trash.[1][11]

Visualized Workflows
The following diagrams illustrate the key decision-making and procedural workflows for the safe

handling and disposal of 1-Nitropropane.
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Caption: Workflow for the safe handling of 1-Nitropropane.
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Caption: Decision workflow for the disposal of 1-Nitropropane waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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